3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one

• IUPAC Name: 3-(4-chloro-2-methylanilino)-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C19H18ClNO/c1-13-9-16(20)7-8-19(13)21-17-10-15(11-18(22)12-17)14-5-3-2-4-6-14/h2-9,12,15,21H,10-11H2,1H3
• InChI Key: YQDYCYZNQKFYBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC2=CC(=O)CC(C2)C3=CC=CC=C3
• Molecular Formula: C19H18ClNO
• Molecular Weight: 311.8 g/mol

Description

3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one, also known as CP-55,940, is a synthetic cannabinoid compound that is commonly used in scientific research to understand the effects of cannabinoids on the body. CP-55,940 was first synthesized in the early 1990s by Pfizer, and since then, it has been widely used in various research studies.

Mechanism of Action

3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one acts as a potent agonist of the CB1 receptor, which is found in the central nervous system. When 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor leads to various physiological effects, including pain relief, appetite stimulation, and mood regulation.
Biochemical and Physiological Effects:
3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one has been shown to have various biochemical and physiological effects on the body. It has been found to have potent analgesic effects, making it a potential treatment for chronic pain. It has also been shown to stimulate appetite, making it a potential treatment for anorexia and other eating disorders. Additionally, 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one has been shown to have anti-inflammatory and anti-tumor effects, making it a potential treatment for various diseases.

Advantages and Limitations for Lab Experiments

3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one is a potent and selective agonist of the CB1 receptor, making it a valuable tool for studying the endocannabinoid system. It has been widely used in various research studies and has provided valuable insights into the role of the endocannabinoid system in various physiological processes. However, 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one also has some limitations for lab experiments. It is a synthetic compound that does not occur naturally in the body, and its effects may not accurately reflect the effects of endogenous cannabinoids. Additionally, 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one is a potent compound that can have significant effects on the body, and careful dosing and monitoring are required to ensure the safety of lab animals.

Future Directions

There are many future directions for research on 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one. One area of research is the development of new treatments for various diseases based on the anti-inflammatory and anti-tumor effects of 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one. Another area of research is the study of the effects of 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one on the endocannabinoid system in various physiological processes, including pain, appetite, and mood regulation. Additionally, there is a need for further research on the safety and efficacy of 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one in humans, as well as the development of new compounds that can selectively target the CB1 receptor.

Synthesis Methods

The synthesis of 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one involves the reaction of 2-cyclohexen-1-one with 4-chloro-2-methylaniline in the presence of a palladium catalyst. The reaction is carried out under high temperature and pressure, and the resulting product is purified using chromatography techniques. The synthesis of 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one is commonly used in scientific research to study the effects of cannabinoids on the body. It is a potent agonist of the cannabinoid receptor CB1, which is found in the central nervous system. 3-[(4-chloro-2-methylphenyl)amino]-5-phenyl-2-cyclohexen-1-one has been used to investigate the role of the endocannabinoid system in various physiological processes, including pain, appetite, and mood regulation. It has also been used to study the effects of cannabinoids on cancer cells and to develop new treatments for various diseases.